Cas no 1807083-61-9 (4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine
• CAS No: 1807083-61-9
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4871855
• Update Time: 2025-06-20

4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-8-6(10)4(2-9)5(3-13-8)7(11)12/h3,7H,2H2,1H3
• InChI Key： LYTYSVUEHYKMOV-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(N=CC=1C(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine

Chemical Profile of 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1807083-61-9)

4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine, identified by its CAS number 1807083-61-9, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, make it an attractive scaffold for further chemical modification and functionalization.

The bromomethyl group at the 4-position provides a reactive handle for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The chloro substituent at the 3-position further enhances the synthetic utility of this compound by allowing for cross-coupling reactions with palladium catalysts, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, which are often required in drug discovery efforts.

The difluoromethyl group at the 5-position is another key feature that contributes to the unique properties of this compound. Difluorinated moieties are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorine atoms into pharmaceuticals due to their ability to enhance lipophilicity, reduce metabolic clearance, and improve binding interactions with biological targets. The presence of two fluorine atoms in this compound suggests potential advantages in these areas.

4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. Researchers have leveraged the reactivity of this compound to develop potent inhibitors targeting specific kinases by incorporating appropriate substituents through cross-coupling reactions.

In addition to its role in kinase inhibition, this compound has also been utilized in the development of agrochemicals. The structural motifs present in this molecule are reminiscent of many active ingredients found in pesticides and herbicides. The ability to modify its core structure allows chemists to fine-tune its biological activity against specific targets while maintaining desired environmental safety profiles. Recent studies have highlighted its potential as a precursor for compounds that exhibit herbicidal properties by interfering with plant growth regulators.

The methoxy group at the 2-position adds another layer of functionality to this compound. Methoxy-substituted pyridines are known to exhibit diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The methoxy group can also serve as a protecting group or a leaving group depending on the synthetic strategy employed. This flexibility makes it an invaluable building block for medicinal chemists seeking to explore new chemical space.

Advances in computational chemistry have further enhanced the utility of 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine. Molecular modeling studies have been conducted to predict how different substituents introduced at various positions can influence the compound's interactions with biological targets. These studies often involve virtual screening campaigns where large libraries of compounds are computationally screened for their potential binding affinity to specific proteins or enzymes. The insights gained from these studies have guided experimental efforts toward optimizing lead compounds for drug development.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce the bromo and chloro substituents, followed by functional group interconversions such as methylation and fluorination. The use of transition metal catalysts plays a crucial role in these synthetic routes, particularly for cross-coupling reactions that form carbon-carbon bonds efficiently and selectively.

In conclusion,4-(Bromomethyl)-3-chloro-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1807083-61-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it an excellent scaffold for drug discovery efforts targeting various diseases. The integration of computational chemistry tools with traditional synthetic methodologies has further accelerated the development of novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.